[2,6-Dichloro-3-fluoro-4-(trifluoromethyl)phenyl]hydrazine

• CAS No.: 110499-63-3
• Molecular Formula: C7H4Cl2F4N2
• Molecular Weight: 263.02 g/mol
• IUPAC Name: [2,6-dichloro-3-fluoro-4-(trifluoromethyl)phenyl]hydrazine
• InChI: InChI=1S/C7H4Cl2F4N2/c8-3-1-2(7(11,12)13)5(10)4(9)6(3)15-14/h1,15H,14H2
• InChI Key: BOTRNNVGQTZVRS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)NN)Cl)F)C(F)(F)F

Description

[2,6-Dichloro-3-fluoro-4-(trifluoromethyl)phenyl]hydrazine is a useful research compound. Its molecular formula is C7H4Cl2F4N2 and its molecular weight is 263.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

470 g of 3,5-dichloro-2,4-difluorobenzotrifluoride in 1000 ml of ethanol are initially introduced, and 142 g of hydrazine hydrate are metered in, and the mixture is then heated under reflux for 3 hours. Thereafter, the solvent is distilled off under reduced pressure and the residue is stirred into 1 l of cold water. After 30 minutes, the mixture is filtered under suction and the solid product is dried in a through-circulation oven. 445 g of 2,6-dichloro-3-fluoro-4-trifluoromethyl-phenylhydrazine having a melting point of 50° to 51° C. are obtained.